Tert-butyl 2-cyano-1-(thiophen-3-yl)ethylcarbamate

• Molecular Formula: C12H16N2O2S
• Molecular Weight: 252.33 g/mol
• IUPAC Name: tert-butyl N-(2-cyano-1-thiophen-3-ylethyl)carbamate
• InChI: InChI=1S/C12H16N2O2S/c1-12(2,3)16-11(15)14-10(4-6-13)9-5-7-17-8-9/h5,7-8,10H,4H2,1-3H3,(H,14,15)
• InChI Key: AOOBHRPFFWGLHQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CC#N)C1=CSC=C1

Description

Tert-butyl 2-cyano-1-(thiophen-3-yl)ethylcarbamate is a useful research compound. Its molecular formula is C12H16N2O2S and its molecular weight is 252.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

To 2-(tert-butoxycarbonylamino)-2-(thiophen-3-yl)ethyl 4-methylbenzenesulfonate (E2) in DMSO was added NaCN, and the solution was heated to 90° C. for 2 hours. The reaction was cooled, poured into NaCl (sat), and extracted with EtOAc. The organics were dried (Na2SO4), filtered, and evaporated. Column chromatography (SiO2, 25% EtOAc/Hexanes) gave pure tert-butyl 2-cyano-1-(thiophen-3-yl)ethylcarbamate (E3).

Synthesis routes and methods II

Procedure details

To 3-(tert-butoxycarbonylamino)-3-(thiophen-3-yl)propyl 4-methylbenzenesulfonate (E73B) in DMSO is added NaCN, and the solution is heated to 90° C. for 2 hours. The reaction is cooled, poured into NaCl (sat), and extracted with EtOAc. The organics are dried (Na2SO4), filtered, and evaporated. Column chromatography (SiO2, 25% EtOAc/Hexanes) gives pure tert-butyl 2-cyano-1-(thiophen-3-yl)ethylcarbamate (E73C).